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This technical guide provides a comprehensive overview of the flavonoid Bayin (CAS 3681-96-
7), a natural compound with potential for further scientific investigation. This document,
intended for researchers, scientists, and drug development professionals, details the discovery,
natural origins, and methods of isolation of Bayin, alongside a discussion of its potential
biological significance.

Discovery

The initial isolation and characterization of Bayin were first reported in 1986 by Shirataki et al.
[1]. The compound was discovered during a phytochemical investigation of the roots of
Sophora subprostrata, a plant used in traditional Chinese medicine. The researchers named
the compound Bayin and elucidated its structure as 8-C-glucosyl-7-hydroxy-2-(4-
hydroxyphenyl)-chromen-4-one.

Natural Sources

Bayin is a naturally occurring flavonoid found primarily in the plant genus Sophora. To date, it
has been identified and isolated from the following species:
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e Sophora subprostrata: The roots of this plant are the original and a significant source of
Bayin.

e Sophora tonkinensis: The roots and rhizomes of this species have also been confirmed as a
source of Bayin[2][3].

o Cladrastis platycarpa: This species is another documented natural source of the compound.

The geographical distribution of these plants is predominantly in East Asia, particularly in
China.

Physicochemical Properties

A summary of the key physicochemical properties of Bayin is presented in Table 1.

Property Value

CAS Number 3681-96-7
Molecular Formula C21H2009
Molecular Weight 416.4 g/mol

7-hydroxy-2-(4-hydroxyphenyl)-8-
IUPAC Name [(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yljchromen-4-one

Quantitative Data

Data on the specific yield of Bayin from its natural sources is limited in the available scientific
literature. However, studies on the total flavonoid content of Sophora tonkinensis provide some
context. A study on the purification of total flavonoids from S. tonkinensis reported an initial total
flavonoid content of 12.14% in the crude extract. Following purification using macroporous
resin chromatography, the total flavonoid content increased to 57.82%, with a recovery yield of
84.93%. While this indicates that flavonoids are abundant in this plant, the specific percentage
of Bayin within the total flavonoid content is not specified. Further quantitative analytical
studies are required to determine the precise yield of Bayin from its various natural sources.
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Experimental Protocols

The following is a representative protocol for the extraction and isolation of flavonoids,
including Bayin, from the roots and rhizomes of Sophora tonkinensis, adapted from the
methodology described by Chin et al. (2022)[1][3].

5.1 Extraction

e The dried and powdered roots and rhizomes of Sophora tonkinensis (600.0 kg) are extracted
twice with 4200 L of 50% ethanol at 80 °C.

e The crude extract is then evaporated to dryness.

e The resulting residue is partitioned with n-butanol to yield a butanol-soluble fraction (24.0
kg).

5.2 Isolation

e The butanol-soluble fraction is subjected to column chromatography on a Diaion HP-20
resin, eluting with a gradient of methanol in water (from 20:80 to 50:50) followed by 100%
acetone to obtain several subfractions.

o The subfractions are further purified using repeated column chromatography on silica gel
and Sephadex LH-20.

» Final purification of Bayin is achieved through preparative High-Performance Liquid
Chromatography (HPLC) to yield the pure compound.
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Caption: Experimental workflow for the extraction and isolation of Bayin.
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Putative Signaling Pathway

Direct studies on the specific signaling pathways modulated by Bayin are not yet available in

the scientific literature. However, based on the known biological activities of other flavonoids

isolated from Sophora species, a putative mechanism of action for Bayin can be proposed.

Many flavonoids from Sophora have demonstrated anti-inflammatory properties through the

inhibition of the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and

MAPK (Mitogen-Activated Protein Kinase) signaling pathways.

The proposed putative anti-inflammatory signaling pathway for Bayin involves the following

steps:

An inflammatory stimulus, such as lipopolysaccharide (LPS), activates Toll-like receptor 4
(TLRA4).

This activation initiates a downstream signaling cascade that typically leads to the
phosphorylation and degradation of IkBa.

The degradation of IkBa releases NF-kB, allowing it to translocate to the nucleus.

In the nucleus, NF-kB promotes the transcription of pro-inflammatory genes, such as those
for cytokines (e.g., TNF-qa, IL-6) and enzymes (e.g., INOS, COX-2).

Bayin is hypothesized to inhibit the phosphorylation of IkBa, thereby preventing the nuclear
translocation of NF-kB and subsequent transcription of pro-inflammatory genes.

Concurrently, the inflammatory stimulus can activate the JNK/AP-1 signaling pathway,
another key regulator of inflammation. Bayin may also inhibit the phosphorylation of JNK,
leading to the suppression of AP-1 activity.

This proposed mechanism is based on the activities of structurally related flavonoids and

requires direct experimental validation for Bayin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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